88-85-7

Dinoseb

In Stock

• CAS RN:
• 88-85-7

• Formula:
• C10H12N2O5

• InChI:
• InChI=1S/C10H12N2O5/c1-3-6(2)8-4-7(11(14)15)5-9(10(8)13)12(16)17/h4-6,13H,3H2,1-2H3

• InChIKey:
• OWZPCEFYPSAJFR-UHFFFAOYSA-N

• Dinoseb is an herbicide in the dinitrophenol family.
  Dinoseb appears as orange-brown viscous liquid or orange-brown solid. Orange crystals when pure. Has a pungent odor. Used as a plant growth regulator;  insecticide and herbicide. (EPA, 1998)
  (±)-2-(1-methylpropyl)-4, 6-dinitrophenol, also known as 2, 4-dinitro-6-(1-methylpropyl)phenol or 2-sec-butyl-4, 6-dinitrophenol, belongs to the class of organic compounds known as dinitrophenols. These are organic aromatic compounds containing a benzene that carries a single phenol group and exactly two nitro groups (±)-2-(1-methylpropyl)-4, 6-dinitrophenol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, (±)-2-(1-methylpropyl)-4, 6-dinitrophenol is primarily located in the membrane (predicted from logP) (±)-2-(1-methylpropyl)-4, 6-dinitrophenol is a pote...

Diethyl (1-amino-2,2,2-trifluoroethyl)phosphonate hydrochloride

Usually In Stock

• CAS RN:
• 97988-85-7

• Formula:
• C6H14ClF3NO3P

• InChI:
• InChI=1S/C6H13F3NO3P.ClH/c1-3-12-14(11,13-4-2)5(10)6(7,8)9;/h5H,3-4,10H2,1-2H3;1H

• InChIKey:
• IGKOMVXPVBUTJT-UHFFFAOYSA-N

• Diethyl (1-amino-2,2,2-trifluoroethyl)phosphonate hydrochloride is a useful research compound. Its molecular formula is C6H14ClF3NO3P and its molecular weight is 271.6 g/mol. The purity is usually 95%.

Sodium 2-(2-aminophenyl)-2-hydroxyacetate

In Stock

• CAS RN:
• 39588-85-7

• Formula:
• C8H8NNaO3

• InChI:
• InChI=1S/C8H9NO3.Na/c9-6-4-2-1-3-5(6)7(10)8(11)12;/h1-4,7,10H,9H2,(H,11,12);/q;+1/p-1

• InChIKey:
• DMLZRJSMMIQZIZ-UHFFFAOYSA-M

• Sodium 2-(2-aminophenyl)-2-hydroxyacetate is a useful research compound. Its molecular formula is C8H8NNaO3 and its molecular weight is 189.14 g/mol. The purity is usually 95%.

1-Bromo-4-chloro-5-fluoro-2-(methoxymethoxy)benzene

• CAS RN:
• 181288-85-7

• Formula:
• C8H7BrClFO2

• InChI:
• InChI=1S/C8H7BrClFO2/c1-12-4-13-8-3-6(10)7(11)2-5(8)9/h2-3H,4H2,1H3

• InChIKey:
• REXPQGVCBFPARN-UHFFFAOYSA-N

• 1-Bromo-4-chloro-5-fluoro-2-(methoxymethoxy)benzene is a useful research compound. Its molecular formula is C8H7BrClFO2 and its molecular weight is 269.49 g/mol. The purity is usually 95%.

S-(3-((tert-butyldimethylsilyl)oxy)propyl) 4-methylbenzenesulfonothioate

In Stock

• CAS RN:
• 209688-85-7

• Formula:
• C16H28O3S2Si

• InChI:
• InChI=1S/C16H28O3S2Si/c1-14-8-10-15(11-9-14)21(17,18)20-13-7-12-19-22(5,6)16(2,3)4/h8-11H,7,12-13H2,1-6H3

• InChIKey:
• FYCZYAWHZXEACW-UHFFFAOYSA-N

• S-(3-((tert-butyldimethylsilyl)oxy)propyl) 4-methylbenzenesulfonothioate is a useful research compound. Its molecular formula is C16H28O3S2Si and its molecular weight is 360.6 g/mol. The purity is usually 95%.

(Z)-5-((3-ethyl-4-oxo-2-thioxothiazolidin-5-ylidene)methyl)-6-(4-(4-fluorophenyl)piperazin-1-yl)-1,4-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile

In Stock

• CAS RN:
• 628288-85-7

• Formula:
• C24H24FN5O2S2

• InChI:
• InChI=1S/C24H24FN5O2S2/c1-4-30-23(32)20(34-24(30)33)13-18-15(2)19(14-26)22(31)27(3)21(18)29-11-9-28(10-12-29)17-7-5-16(25)6-8-17/h5-8,13H,4,9-12H2,1-3H3/b20-13-

• InChIKey:
• OQXLFJZEZUQEIS-MOSHPQCFSA-N

• (Z)-5-((3-ethyl-4-oxo-2-thioxothiazolidin-5-ylidene)methyl)-6-(4-(4-fluorophenyl)piperazin-1-yl)-1,4-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile is a useful research compound. Its molecular formula is C24H24FN5O2S2 and its molecular weight is 497.61. The purity is usually 95%.

N-[(2-chlorophenyl)methyl]-3-(2-oxo-1,3-benzoxazol-3-yl)propanamide

In Stock

• CAS RN:
• 851988-85-7

• Formula:
• C17H15ClN2O3

• InChI:
• InChI=1S/C17H15ClN2O3/c18-13-6-2-1-5-12(13)11-19-16(21)9-10-20-14-7-3-4-8-15(14)23-17(20)22/h1-8H,9-11H2,(H,19,21)

• InChIKey:
• WYBWKBSIBKNCRW-UHFFFAOYSA-N

• N-[(2-chlorophenyl)methyl]-3-(2-oxo-1,3-benzoxazol-3-yl)propanamide is a useful research compound. Its molecular formula is C17H15ClN2O3 and its molecular weight is 330.77. The purity is usually 95%.

3,6-Dihexylthieno[3,2-b]thiophene

• CAS RN:
• 880088-85-7

• Formula:
• C18H28S2

• InChI:
• InChI=1S/C18H28S2/c1-3-5-7-9-11-15-13-19-18-16(14-20-17(15)18)12-10-8-6-4-2/h13-14H,3-12H2,1-2H3

• InChIKey:
• CETNYQUTSDGGKV-UHFFFAOYSA-N

• 3,6-Dihexylthieno[3,2-b]thiophene is a useful research compound. Its molecular formula is C18H28S2 and its molecular weight is 308.5 g/mol. The purity is usually 95%.

3-(2-morpholino-2-oxoethyl)-2H-thiazolo[3,2-a]pyrimidin-5(3H)-one

In Stock

• CAS RN:
• 953188-85-7

• Formula:
• C12H15N3O3S

• InChI:
• InChI=1S/C12H15N3O3S/c16-10-1-2-13-12-15(10)9(8-19-12)7-11(17)14-3-5-18-6-4-14/h1-2,9H,3-8H2

• InChIKey:
• QYJVKQIWVOJMJN-UHFFFAOYSA-N

• 3-(2-morpholino-2-oxoethyl)-2H-thiazolo[3,2-a]pyrimidin-5(3H)-one is a useful research compound. Its molecular formula is C12H15N3O3S and its molecular weight is 281.33. The purity is usually 95%.

4'-Cyano-3-(3-fluorophenyl)propiophenone

In Stock

• CAS RN:
• 898788-85-7

• Formula:
• C16H12FNO

• InChI:
• InChI=1S/C16H12FNO/c17-15-3-1-2-12(10-15)6-9-16(19)14-7-4-13(11-18)5-8-14/h1-5,7-8,10H,6,9H2

• InChIKey:
• BTJPIKZDWLZJRM-UHFFFAOYSA-N

• 4'-Cyano-3-(3-fluorophenyl)propiophenone is a useful research compound. Its molecular formula is C16H12FNO and its molecular weight is 253.27 g/mol. The purity is usually 95%.

7-chloro-N-(3,4-dimethoxyphenyl)-3-(3,4-dimethylbenzenesulfonyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine

In Stock

• CAS RN:
• 893788-85-7

• Formula:
• C25H22ClN5O4S

• InChI:
• InChI=1S/C25H22ClN5O4S/c1-14-5-8-18(11-15(14)2)36(32,33)25-24-28-23(27-17-7-10-21(34-3)22(13-17)35-4)19-12-16(26)6-9-20(19)31(24)30-29-25/h5-13H,1-4H3,(H,27,28)

• InChIKey:
• ZMUPHPFUDUILNT-UHFFFAOYSA-N

• 7-chloro-N-(3,4-dimethoxyphenyl)-3-(3,4-dimethylbenzenesulfonyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine is a useful research compound. Its molecular formula is C25H22ClN5O4S and its molecular weight is 524.0 g/mol. The purity is usually 95%.

1-(4-Methoxybenzoyl)piperazine hydrochloride

In Stock

• CAS RN:
• 1030288-85-7

• Formula:
• C12H17ClN2O2

• InChI:
• InChI=1S/C12H16N2O2.ClH/c1-16-11-4-2-10(3-5-11)12(15)14-8-6-13-7-9-14;/h2-5,13H,6-9H2,1H3;1H

• InChIKey:
• HBCPMVLCIHMBBD-UHFFFAOYSA-N

• 1-(4-Methoxybenzoyl)piperazine hydrochloride is a useful research compound. Its molecular formula is C12H17ClN2O2 and its molecular weight is 256.73 g/mol. The purity is usually 95%.

N-(2-(1H-indol-3-yl)ethyl)-3-ethoxy-1-ethyl-1H-pyrazole-4-carboxamide

In Stock

• CAS RN:
• 1014088-85-7

• Formula:
• C18H22N4O2

• InChI:
• InChI=1S/C18H22N4O2/c1-3-22-12-15(18(21-22)24-4-2)17(23)19-10-9-13-11-20-16-8-6-5-7-14(13)16/h5-8,11-12,20H,3-4,9-10H2,1-2H3,(H,19,23)

• InChIKey:
• SHOVMDOAVMVXGC-UHFFFAOYSA-N

• N-(2-(1H-indol-3-yl)ethyl)-3-ethoxy-1-ethyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C18H22N4O2 and its molecular weight is 326.4. The purity is usually 95%.

N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)oxalamide

In Stock

• CAS RN:
• 1234888-85-7

• Formula:
• C23H26N4O5S

• InChI:
• InChI=1S/C23H26N4O5S/c1-33-22-17(3-2-8-24-22)23(30)27-9-6-15(7-10-27)14-25-20(28)21(29)26-16-4-5-18-19(13-16)32-12-11-31-18/h2-5,8,13,15H,6-7,9-12,14H2,1H3,(H,25,28)(H,26,29)

• InChIKey:
• HVSXJPLUJRDTRO-UHFFFAOYSA-N

• N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C23H26N4O5S and its molecular weight is 470.54. The purity is usually 95%.

1-(tert-butyl)-3-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)urea

In Stock

• CAS RN:
• 1705188-85-7

• Formula:
• C14H24N4O2

• InChI:
• InChI=1S/C14H24N4O2/c1-14(2,3)17-13(19)16-12-8-15-18(10-12)9-11-4-6-20-7-5-11/h8,10-11H,4-7,9H2,1-3H3,(H2,16,17,19)

• InChIKey:
• HAHSAXDIEBOGTG-UHFFFAOYSA-N

• 1-(tert-butyl)-3-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)urea is a useful research compound. Its molecular formula is C14H24N4O2 and its molecular weight is 280.372. The purity is usually 95%.

Tert-butyl (3aS,7aR)-2-[2-[ethyl(prop-2-enoyl)amino]acetyl]-3,3a,4,6,7,7a-hexahydro-1H-pyrrolo[3,4-c]pyridine-5-carboxylate

Usually In Stock

• CAS RN:
• 2361888-85-7

• Formula:
• C19H31N3O4

• InChI:
• InChI=1S/C19H31N3O4/c1-6-16(23)20(7-2)13-17(24)22-10-14-8-9-21(11-15(14)12-22)18(25)26-19(3,4)5/h6,14-15H,1,7-13H2,2-5H3/t14-,15+/m0/s1

• InChIKey:
• DCHBUZUNPNSTDP-LSDHHAIUSA-N

• Tert-butyl (3aS,7aR)-2-[2-[ethyl(prop-2-enoyl)amino]acetyl]-3,3a,4,6,7,7a-hexahydro-1H-pyrrolo[3,4-c]pyridine-5-carboxylate is a useful research compound. Its molecular formula is C19H31N3O4 and its molecular weight is 365.474. The purity is usually 95%.

3-(1-(4-Bromophenyl)ethyl)benzaldehyde

In Stock

• CAS RN:
• 2484888-85-7

• Formula:
• C15H13BrO

• InChI:
• InChI=1S/C15H13BrO/c1-11(13-5-7-15(16)8-6-13)14-4-2-3-12(9-14)10-17/h2-11H,1H3

• InChIKey:
• DSTYYTZKMNHFCF-UHFFFAOYSA-N

• 3-(1-(4-Bromophenyl)ethyl)benzaldehyde is a useful research compound. Its molecular formula is C15H13BrO and its molecular weight is 289.17 g/mol. The purity is usually 95%.

1-(4-Methoxybenzoyl)piperazine hydrochloride

• CAS RN:
• 1030288-85-7; 94747-49-6

• Formula:
• C12H17ClN2O2

• InChI:
• InChI=1S/C12H16N2O2.ClH/c1-16-11-4-2-10(3-5-11)12(15)14-8-6-13-7-9-14;/h2-5,13H,6-9H2,1H3;1H

• InChIKey:
• HBCPMVLCIHMBBD-UHFFFAOYSA-N

• 1-(4-Methoxybenzoyl)piperazine hydrochloride is a useful research compound. Its molecular formula is C12H17ClN2O2 and its molecular weight is 256.73. The purity is usually 95%.